Cas no 2137607-62-4 (4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid)

• Product Name: 4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• CAS No: 2137607-62-4
• MF: C₁₂H₁₂F₃NO₂
• MW: 259.224393844604
• CID: 6587171
• PubChem ID: 165450198
• Update Time: 2025-11-06

4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• EN300-717946
• 4-phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid
• 2137607-62-4
• 4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

• Inchi： 1S/C12H12F3NO2/c13-12(14,15)11(10(17)18)7-16-6-9(11)8-4-2-1-3-5-8/h1-5,9,16H,6-7H2,(H,17,18)
• InChI Key： IKDFWQAPJWZECZ-UHFFFAOYSA-N
• SMILES： FC(C1(C(=O)O)CNCC1C1C=CC=CC=1)(F)F

Computed Properties

• Exact Mass: 259.08201311g/mol
• Monoisotopic Mass: 259.08201311g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 18
• Rotatable Bond Count: 2
• Complexity: 326
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.5
• Topological Polar Surface Area: 49.3Ų

Additional information on 4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid

Research Brief on 4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2137607-62-4)

4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid (CAS: 2137607-62-4) is a structurally unique pyrrolidine derivative that has recently gained attention in medicinal chemistry and drug discovery. This compound features a phenyl group at the 4-position and a trifluoromethyl group at the 3-position of the pyrrolidine ring, along with a carboxylic acid functionality. The presence of the trifluoromethyl group is particularly noteworthy, as it can significantly influence the compound's physicochemical properties, metabolic stability, and binding affinity to biological targets.

Recent studies have explored the synthetic routes to access this compound and its potential applications. A 2023 publication in the Journal of Medicinal Chemistry described an efficient asymmetric synthesis of 4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid using a chiral auxiliary approach, achieving high enantiomeric excess (>99% ee). The synthetic methodology provides access to both enantiomers, which is crucial for pharmacological evaluation as the different enantiomers may exhibit distinct biological activities.

In terms of biological activity, preliminary screening data suggests that this compound may serve as a valuable scaffold for the development of novel enzyme inhibitors. Molecular docking studies indicate potential interactions with various proteases and kinases, particularly those containing hydrophobic binding pockets that can accommodate the trifluoromethyl group. Researchers at several pharmaceutical companies have included this compound in their fragment-based drug discovery libraries due to its favorable physicochemical properties and three-dimensional diversity.

The compound's stability under physiological conditions has been investigated in recent ADME (Absorption, Distribution, Metabolism, and Excretion) studies. Results indicate moderate metabolic stability in human liver microsomes, with the trifluoromethyl group demonstrating the expected resistance to oxidative metabolism. These properties make it an attractive intermediate for further medicinal chemistry optimization.

Current research directions include exploring its potential as a building block for more complex molecules targeting neurological disorders and inflammatory diseases. The pyrrolidine core is a common motif in many CNS-active drugs, and the introduction of the trifluoromethyl group may enhance blood-brain barrier penetration. Several patent applications filed in 2023-2024 describe derivatives of this compound as potential candidates for the treatment of Parkinson's disease and neuropathic pain.

From a chemical biology perspective, this compound has shown utility as a molecular probe. Its fluorescent derivatives have been used to study protein-ligand interactions, particularly in systems where the trifluoromethyl group can participate in unique non-covalent interactions. Recent cryo-EM studies have visualized these interactions at atomic resolution, providing valuable insights for structure-based drug design.

The commercial availability of 4-Phenyl-3-(trifluoromethyl)pyrrolidine-3-carboxylic acid has increased significantly in the past year, with multiple suppliers now offering both enantiomers at research quantities. This availability is facilitating broader investigation of its applications across different therapeutic areas. Current pricing and purity data suggest it remains a premium research chemical, reflecting both its synthetic complexity and growing demand in drug discovery programs.

Future research directions likely to emerge include more extensive structure-activity relationship studies, particularly exploring modifications to the carboxylic acid moiety and the phenyl ring. The compound's potential as a precursor to bicyclic systems through ring-closing reactions is another area of active investigation. As the field progresses, we anticipate seeing more published data on its biological activities and potential therapeutic applications in peer-reviewed journals within the next 12-18 months.